Cas no 944902-64-1 (4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine)

• Product Name: 4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine
• CAS No: 944902-64-1
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• MDL: MFCD10566769
• CID: 796953
• PubChem ID: 44118291
• Update Time: 2023-11-28

4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
• Pyrido[4,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-
• 4-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine (ACI)
• 4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine

• MDL： MFCD10566769
• Inchi： 1S/C7H8ClN3/c8-7-5-3-9-2-1-6(5)10-4-11-7/h4,9H,1-3H2
• InChI Key： SAAGHRIZYAVSBK-UHFFFAOYSA-N
• SMILES： ClC1C2CNCCC=2N=CN=1

Computed Properties

• Exact Mass: 169.04100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• PSA: 37.81000
• LogP: 1.10450